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Compound of Interest

Compound Name: Cefazolin(1-)

Cat. No.: B1200283 Get Quote

A Comparative Guide to Cefazolin MIC Validation
Using Reference Strains
This guide provides a comprehensive comparison of the minimum inhibitory concentration

(MIC) values of Cefazolin against key reference strains as recommended by the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST). Detailed experimental protocols and quality control ranges

are presented to aid researchers, scientists, and drug development professionals in the

accurate validation of Cefazolin's antimicrobial activity.

Data Presentation: Cefazolin Quality Control (QC)
MIC Ranges
The performance of Cefazolin in antimicrobial susceptibility testing is validated using

established quality control reference strains. The expected MIC ranges for these strains are

crucial for ensuring the accuracy and reproducibility of experimental results. The table below

summarizes the acceptable QC ranges for Cefazolin against Staphylococcus aureus ATCC

29213, Escherichia coli ATCC 25922, and Pseudomonas aeruginosa ATCC 27853 according to

CLSI and EUCAST guidelines.
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Reference Strain Organization
Cefazolin MIC Range
(µg/mL)

Staphylococcus aureus ATCC

29213
CLSI 0.25 - 1.0

EUCAST
Target MIC of 0.5 µg/mL,

Range of 0.12 - 0.5 µg/mL

Escherichia coli ATCC 25922 CLSI 1 - 4

EUCAST
Target MIC of 2 µg/mL, Range

of 1 - 8 µg/mL

Pseudomonas aeruginosa

ATCC 27853
CLSI 8 - 32

EUCAST
Not routinely tested against

Cefazolin; intrinsically resistant

Experimental Protocol: Broth Microdilution Method
for Cefazolin MIC Determination
The following protocol is a standardized method for determining the MIC of Cefazolin, based on

the principles outlined in CLSI document M07 and EUCAST guidelines.[1][2]

1. Preparation of Materials:

Cefazolin Stock Solution: Prepare a stock solution of Cefazolin at a concentration of 1280

µg/mL in a suitable solvent. Sterilize by filtration.

Culture Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended

medium.

Bacterial Strains: Use overnight cultures of Staphylococcus aureus ATCC 29213,

Escherichia coli ATCC 25922, and Pseudomonas aeruginosa ATCC 27853 grown on

appropriate agar plates.

96-Well Microtiter Plates: Sterile, U-bottomed plates.
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2. Inoculum Preparation:

Select 3-5 well-isolated colonies of the reference strain from an 18-24 hour agar plate.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Preparation of Cefazolin Dilutions:

Perform a serial two-fold dilution of the Cefazolin stock solution in CAMHB directly in the 96-

well plate to achieve the desired concentration range (e.g., from 64 µg/mL to 0.06 µg/mL).

Include a growth control well (no Cefazolin) and a sterility control well (no bacteria).

4. Inoculation and Incubation:

Inoculate each well (except the sterility control) with the prepared bacterial suspension. The

final volume in each well should be 100 µL.

Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

The MIC is defined as the lowest concentration of Cefazolin that completely inhibits visible

growth of the organism as detected by the unaided eye.

The results for the reference strains should fall within the established QC ranges for the test

to be considered valid.

Mandatory Visualization
The following diagram illustrates the workflow for the validation of Cefazolin's Minimum

Inhibitory Concentration (MIC) against reference bacterial strains.
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Caption: Workflow for Cefazolin MIC determination and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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